3-ethyl-2-(methylthio)-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one

• IUPAC Name: 3-ethyl-2-methylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
• InChI: InChI=1S/C20H24N2OS/c1-3-22-18(23)16-17(21-19(22)24-2)15-10-6-5-9-14(15)13-20(16)11-7-4-8-12-20/h5-6,9-10H,3-4,7-8,11-13H2,1-2H3
• InChI Key: AFGDRVXPCMLENL-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C3=CC=CC=C3CC24CCCCC4)N=C1SC
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

Synthesis Analysis

The synthesis of 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones, closely related to the compound , involves the reaction of 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides. The transformation of 3-ethyl-2-methylthio-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one into 1-sulfanyl-substituted triazolobenzoquinazolines through a series of steps also highlights the synthetic versatility of these compounds (Markosyan et al., 2015).

Molecular Structure Analysis

The structural analysis of these compounds reveals a complex molecular architecture characterized by the presence of a spiro linkage that combines a benzo[h]quinazoline moiety with a cyclohexane ring. This unique structural feature imparts distinct chemical and physical properties to these compounds, differentiating them from other heterocyclic compounds.

Chemical Reactions and Properties

The chemical reactivity of these spiro compounds involves various transformations, including reactions with halides, hydrazines, and alkylating agents, leading to a diverse array of derivatives with potential biological activities. For instance, the reaction with halides results in 2-sulfanyl-substituted derivatives, demonstrating the compounds' versatility in undergoing chemical modifications (Markosyan et al., 2015).

Scientific Research Applications

Synthesis and Pharmacological Properties

• A study by Grigoryan et al. (2017) discusses the synthesis of 7,10-Dimethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1′-cyclohexane]-4(6H)-one, which is structurally related to the specified compound. This compound was synthesized from ethyl 4′-amino-5′,8′-dimethyl-1′H-spiro[cyclohexane-1,2′-naphthalene]-3′-carboxylate and was studied for its anti-monoamine-oxidase and anticonvulsant activities (Grigoryan et al., 2017).

Biological Activity

• Markosyan et al. (2015) explored the biological activity of similar compounds, including 2-Sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones. These were synthesized by reacting 3-ethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-one with halides, leading to the discovery of compounds with high anti-monoamine oxidase and antitumor activity (Markosyan et al., 2015).

Synthesis and Transformation

• Research by Grigoryan (2017) on the synthesis and transformations of similar compounds, such as 3-allyl-7,10-dimethyl-2-sulfanylidene-2,3,5,6-tetrahydrospiro[benzo[h]quinazoline-5,1′-cyclopentan]-4(1H)-one, provides insights into the chemical properties and potential applications of these compounds in scientific research (Grigoryan, 2017).

Antitumor and Antidepressant Properties

• Another study by Grigoryan et al. (2017) discusses the synthesis of 7,10-dimethyl-2-thioxo-2,3-dihydro-1H-spiro[benzo[h]quinazoline-5,1’-cyclopentan]-4(6H)-one. The interaction with various alkyl(aryl)halides led to the synthesis of new spirobenzo[h]quinazoline derivatives, which were investigated for their anticonvulsant, antidepressant, and antibacterial properties (Grigoryan et al., 2017).

Anti-Monoamine Oxidase and Antitumor Properties

• Markosyan et al. (2014) researched on the synthesis and anti-monoamine oxidase and antitumor properties of novel 3H-Spiro[Benzo[H] Quinazoline-5,1′-Cyclohexane]-4(6H)-One derivatives. Their study involved the preparation of amides that cyclized into 2-substituted 3H-spiro[benzo(h)quinazoline-5,1′-cyclohexane]-4(6H)-ones, and the investigation of their influence on brain monoamine oxidase activity and antitumor activity using two grafted murine tumor models (Markosyan et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Some similar compounds have shown significant antifungal and antioxidant activities.

Future Directions

The future research directions would likely involve further studies on the synthesis, properties, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in the development of new pharmaceuticals.